Cas no 52845-68-8 (1-(3-Chloro-4-methylphenyl)-1H-pyrrole-2,5-dione)

1-(3-Chloro-4-methylphenyl)-1H-pyrrole-2,5-dione is a chlorinated and methyl-substituted maleimide derivative with potential applications in organic synthesis and pharmaceutical research. Its structure features a reactive pyrrole-2,5-dione core, which can participate in Michael additions and other nucleophilic reactions, making it a versatile intermediate for constructing heterocyclic compounds. The chloro and methyl substituents on the phenyl ring enhance its electronic and steric properties, influencing reactivity and selectivity in chemical transformations. This compound may also serve as a precursor for bioactive molecules or functional materials. Its well-defined molecular architecture ensures consistent performance in synthetic applications, offering researchers a reliable building block for complex molecular design.
1-(3-Chloro-4-methylphenyl)-1H-pyrrole-2,5-dione structure
52845-68-8 structure
Product Name:1-(3-Chloro-4-methylphenyl)-1H-pyrrole-2,5-dione
CAS No:52845-68-8
MF:C11H8ClNO2
MW:221.639721870422
MDL:MFCD00086930
CID:89728
PubChem ID:707109
Update Time:2025-06-07

1-(3-Chloro-4-methylphenyl)-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

    • N-(4-Methyl-3-chlorophenyl)maleimide
    • 1-(3-Chloro-4-methylphenyl)-1H-pyrrole-2,5-dione
    • 1-(3-Chlor-4-methylphenyl)-1H-pyrrole-2,5-dione
    • 1-(3-chloro-4-methylphenyl)pyrrole-2,5-dione
    • 1-(3-chloro-4-methylphenyl)azoline-2,5-dione
    • F0913-1858
    • Z56899086
    • CS-0307644
    • EN300-03979
    • 1-(3-chloro-4-methylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
    • CHEMBL4537139
    • MFCD00086930
    • SCHEMBL8005849
    • DTXSID10351696
    • EU-0074459
    • AKOS000296055
    • 1-(3-Chloro-4-methylphenyl)pyrroline-2,5-dione
    • FT-0605610
    • AS-67974
    • A917897
    • D95961
    • 52845-68-8
    • N-(3-Chloro-4-methylphenyl)maleimide
    • STK040224
    • ALBB-017501
    • 1H-Pyrrole-2,5-dione, 1-(3-chloro-4-methylphenyl)-
    • DB-071593
    • 651-949-8
    • MDL： MFCD00086930
    • Inchi： 1S/C11H8ClNO2/c1-7-2-3-8(6-9(7)12)13-10(14)4-5-11(13)15/h2-6H,1H3
    • InChI Key： XZEWOPDHALLILR-UHFFFAOYSA-N
    • SMILES： ClC1C=C(C=CC=1C)N1C(C=CC1=O)=O

Computed Properties

  • Exact Mass: 221.02400
  • Monoisotopic Mass: 221.024
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.4A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2

Experimental Properties

  • Color/Form: solid
  • Density: 1.398
  • Melting Point: 144-148°C
  • Boiling Point: 377.3°C at 760 mmHg
  • Flash Point: 182°C
  • Refractive Index: 1.625
  • PSA: 37.38000
  • LogP: 2.14280
  • Solubility: Not determined

1-(3-Chloro-4-methylphenyl)-1H-pyrrole-2,5-dione Security Information

  • Signal Word：warning
  • Hazard Statement： Irritant
  • Warning Statement： P264+P280+P305+P351+P338+P337+P313
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S36/37/39
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Safety Term：S26-S36/37/39
  • Risk Phrases：R36/37/38
  • Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-(3-Chloro-4-methylphenyl)-1H-pyrrole-2,5-dione Pricemore >>

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AB125849-10 g
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1-(3-Chloro-4-methylphenyl)-1H-pyrrole-2,5-dione Suppliers

Amadis Chemical Company Limited
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(CAS:52845-68-8)1-(3-Chloro-4-methylphenyl)-1H-pyrrole-2,5-dione
Order Number:A917897
Stock Status:in Stock
Quantity:5g/10g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 13:04
Price ($):264.0/444.0/875.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:52845-68-8)1-(3-Chloro-4-methylphenyl)-1H-pyrrole-2,5-dione
A917897
Purity:99%/99%/99%
Quantity:5g/10g/25g
Price ($):264.0/444.0/875.0
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